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Compound of Interest

Compound Name: GLPG0187

Cat. No.: B1679751 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of GLPG0187, a potent αv integrin inhibitor used in laboratory research.

Adherence to these procedures is critical to ensure personnel safety and environmental

compliance.

GLPG0187 is a small molecule integrin receptor antagonist with potential antineoplastic

activity.[1][2][3][4] Due to its toxicological profile, specific handling and disposal protocols are

mandatory. The compound is classified as toxic if swallowed and may cause organ damage

through prolonged or repeated exposure.

Chemical and Physical Properties
A summary of the key quantitative data for GLPG0187 is provided in the table below for easy

reference.
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Property Value

Molecular Weight 595.71 g/mol

Formula C₂₉H₃₇N₇O₅S

CAS Number 1320346-97-1

Purity ≥97%

Solubility Soluble to 10 mM in DMSO

Storage Temperature -20°C

Experimental Protocols: Disposal Procedures
The following step-by-step instructions outline the mandatory procedure for the disposal of

GLPG0187 and its containers.

Personnel Protective Equipment (PPE):

Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

If there is a risk of dust generation, use a respirator.[5]

Disposal of Unused GLPG0187 (Solid):

Do not dispose of solid GLPG0187 in general laboratory trash or down the drain.

Carefully transfer the solid waste into a designated, clearly labeled hazardous waste

container.

The container must be sealed and stored in a secure, designated hazardous waste storage

area.

Arrange for pickup and disposal by an approved chemical waste disposal contractor.

Disposal of GLPG0187 Solutions:

Do not dispose of solutions containing GLPG0187 down the drain.
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Collect all liquid waste containing GLPG0187 in a designated, leak-proof, and clearly labeled

hazardous waste container.

The container should specify the contents (including solvent) and the approximate

concentration of GLPG0187.

Store the sealed container in a designated hazardous waste storage area, segregated from

incompatible materials.

Arrange for pickup and disposal by an approved chemical waste disposal contractor.

Disposal of Contaminated Labware and PPE:

Any labware (e.g., pipette tips, tubes, flasks) that has come into contact with GLPG0187
must be considered contaminated.

Dispose of all contaminated disposable items in a designated hazardous waste container.

Non-disposable contaminated labware should be decontaminated using an appropriate

method before reuse or disposal. If decontamination is not feasible, dispose of it as

hazardous waste.

Contaminated PPE, such as gloves, should be removed carefully to avoid skin contact and

disposed of in the designated hazardous waste container.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

GLPG0187.
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GLPG0187 Disposal Workflow

Start: Have GLPG0187 Waste?

Identify Waste Type

Solid GLPG0187

Solid

GLPG0187 Solution

Liquid

Contaminated Labware/PPE

Contaminated
Items

Package in Labeled
Hazardous Waste Container

Store in Designated
Hazardous Waste Area

Dispose via Approved
Waste Disposal Contractor

End of Process

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of GLPG0187 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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